[(3,4-Diaminophenyl)sulfanyl]acetonitrile

• CAS No.: 54029-87-7
• Molecular Formula: C8H9N3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 2-(3,4-diaminophenyl)sulfanylacetonitrile
• InChI: InChI=1S/C8H9N3S/c9-3-4-12-6-1-2-7(10)8(11)5-6/h1-2,5H,4,10-11H2
• InChI Key: VVMGJYAZRIYYLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCC#N)N)N

Description

[(3,4-Diaminophenyl)sulfanyl]acetonitrile is a useful research compound. Its molecular formula is C8H9N3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.1 G. of 1-amino-2-nitro-4-cyanomethylthiobenzene in 60 ml. of methanol and 12 ml. of water is treated with 1.25 g. of ferrous sulfate and 3.3 g. of iron powder at reflux. After 2 hours, 1.25 g. of ferrous sulfate and 3.3 g. of iron powder are added and heating is continued for 4 hours. The mixture is poured into 600 ml. of hot tetrahydrofuran and filtered. 1,2-Diamino-4-cyanomethylthiobenzene is obtained from the filtrate by evaporation.